Cas no 893723-63-2 (2-(thiophen-3-yl)isonicotinic acid)

2-(Thiophen-3-yl)isonicotinic acid is a heterocyclic compound featuring a thiophene moiety fused to an isonicotinic acid scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its dual functionality—carboxylic acid and aromatic heterocycles—enhances reactivity for further derivatization, such as amidation or metal-catalyzed cross-coupling. The thiophene ring contributes to π-conjugation, potentially useful in optoelectronic applications. High purity and well-defined structural characteristics ensure reproducibility in synthetic workflows. Suitable for research in medicinal chemistry, it may serve as a building block for bioactive molecules or ligands in coordination chemistry. Storage under inert conditions is recommended to preserve stability.
2-(thiophen-3-yl)isonicotinic acid structure
893723-63-2 structure
Product Name:2-(thiophen-3-yl)isonicotinic acid
CAS No:893723-63-2
MF:C10H7NO2S
MW:205.233081102371
MDL:MFCD06496474
CID:993706
PubChem ID:4739104
Update Time:2025-10-27

2-(thiophen-3-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Benzyl-1H-pyrazol-4-yl)-isonicotinic acid
    • 2-thiophen-3-ylpyridine-4-carboxylic acid
    • 2-(THIOPHEN-3-YL)ISONICOTINIC ACID
    • A-2872
    • I02-3560
    • DTXSID60406261
    • MFCD06496474
    • 2-(Thiophen-3-yl)-isonicotinicacid
    • F2167-2356
    • SCHEMBL21310951
    • 893723-63-2
    • AKOS002664569
    • 2-(Thiophen-3-yl)-isonicotinic acid
    • 2-(thiophen-3-yl)pyridine-4-carboxylic acid
    • EN300-239888
    • CS-0208849
    • Z1269224224
    • 2-(thiophen-3-yl)isonicotinic acid
    • MDL: MFCD06496474
    • Inchi: 1S/C10H7NO2S/c12-10(13)7-1-3-11-9(5-7)8-2-4-14-6-8/h1-6H,(H,12,13)
    • InChI Key: BOZGVVVDIQBTDY-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=C(C(=O)O)C=CN=1

Computed Properties

  • Exact Mass: 279.10100
  • Monoisotopic Mass: 205.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 68.01000
  • LogP: 2.69160

2-(thiophen-3-yl)isonicotinic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-(thiophen-3-yl)isonicotinic acid

2-(Thiophen-3-yl)isonicotinic Acid: A Comprehensive Overview of CAS No. 893723-63-2

2-(Thiophen-3-yl)isonicotinic acid, with the CAS number 893723-63-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-(thiophen-3-yl)isonicotinic acid consists of a thiophene ring and an isonicotinic acid moiety, which together confer distinct chemical and biological properties. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. The isonicotinic acid group, on the other hand, is a derivative of pyridine and is often associated with antimicrobial and anti-inflammatory activities.

Recent studies have highlighted the potential of 2-(thiophen-3-yl)isonicotinic acid in modulating specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 2-(thiophen-3-yl)isonicotinic acid has been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at the University of California found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This finding suggests that 2-(thiophen-3-yl)isonicotinic acid could be a valuable component in the formulation of anti-inflammatory drugs.

The synthesis of 2-(thiophen-3-yl)isonicotinic acid involves several well-established chemical reactions. One common synthetic route involves the coupling of 3-bromothiophene with 4-cyanopyridine followed by hydrolysis to form the carboxylic acid. This method provides a high yield and purity, making it suitable for large-scale production. The detailed synthetic protocol has been published in various scientific journals, providing researchers with a reliable reference for synthesizing this compound.

The pharmacokinetic properties of 2-(thiophen-3-yl)isonicotinic acid have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates. These properties make it an attractive molecule for further preclinical and clinical evaluation.

Clinical trials involving 2-(thiophen-3-yl)isonicotinic acid are currently underway to assess its safety and efficacy in treating various conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound to later stages of clinical development.

In conclusion, 2-(thiophen-3-yl)isonicotinic acid (CAS No. 893723-63-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutics targeting specific diseases. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its use in clinical settings.

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